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Compound of Interest

Compound Name: D-erythro-Ritalinic acid-d10

Cat. No.: B098154 Get Quote

For researchers, scientists, and professionals in drug development, the accessibility of

isotopically labeled standards is crucial for pharmacokinetic and metabolic studies. This guide

provides an in-depth overview of the commercial availability of D-erythro-Ritalinic acid-d10, a

deuterated metabolite of methylphenidate.

Commercial Availability
D-erythro-Ritalinic acid-d10 is available from several specialized chemical suppliers. The

compound, identified by CAS number 1330166-48-7, is primarily used as a labeled internal

standard in analytical and forensic toxicology applications.[1][2] Below is a summary of

suppliers and their product specifications.
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Note: LGC Standards lists the DL-erythro racemate. Researchers requiring the specific D-

erythro isomer should verify the product specifications with the supplier. Some suppliers may

require documentation for the purchase of this controlled substance.

Procurement Workflow
The process of acquiring D-erythro-Ritalinic acid-d10 for research purposes follows a

standard procurement workflow for chemical reference standards. This involves identifying

suppliers, requesting quotations, providing necessary documentation, and arranging for

shipment and receipt.
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Procurement workflow for D-erythro-Ritalinic acid-d10.

Experimental Protocols
While specific synthesis protocols for D-erythro-Ritalinic acid-d10 are not publicly detailed by

commercial suppliers, the general synthesis of ritalinic acid and its stereoisomers is

documented in scientific literature and patents. The synthesis of methylphenidate and its

metabolites often involves the resolution of racemic mixtures to isolate the desired

stereoisomers. For instance, processes for the preparation of d-threo-ritalinic acid

hydrochloride by resolution of dl-threo-ritalinic acid using chiral carboxylic acids have been

described. These methods typically involve crystallization and separation techniques to isolate

the desired enantiomer.

The deuterated form, D-erythro-Ritalinic acid-d10, is synthesized using deuterated starting

materials or through isotopic exchange reactions. The precise methodology is proprietary to the

manufacturers.

Application in Research
D-erythro-Ritalinic acid-d10 serves as an ideal internal standard for quantitative analysis of

ritalinic acid in biological matrices by techniques such as gas chromatography-mass

spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[3] Its use

allows for accurate quantification by correcting for matrix effects and variations in sample

preparation and instrument response. As a metabolite of methylphenidate, its analysis is critical

in pharmacokinetic studies, drug metabolism research, and forensic toxicology to monitor the

use and abuse of methylphenidate.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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